Cas no 1174854-63-7 (5-methyl-1-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)-1H-pyrazol-3-amine)

5-methyl-1-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)-1H-pyrazol-3-amine is a versatile organic compound with notable structural complexity. Its unique triazole and azepine rings confer significant stability and reactivity, making it a valuable intermediate in the synthesis of advanced organic molecules. This compound's structural diversity and potential for further functionalization render it a promising candidate in various chemical applications.
5-methyl-1-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)-1H-pyrazol-3-amine structure
1174854-63-7 structure
Product Name:5-methyl-1-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)-1H-pyrazol-3-amine
CAS No:1174854-63-7
MF:C12H18N6
MW:246.311521053314
MDL:MFCD12405272
CID:3159707
PubChem ID:45602141
Update Time:2025-10-15

5-methyl-1-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)- 1H-pyrazol-3-amine
    • 5-methyl-1-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)-1H-pyrazol-3-amine
    • 5-METHYL-1-{5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YLMETHYL}PYRAZOL-3-AMINE
    • CS-0241294
    • EN300-232230
    • 5-methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-3-amine
    • 5-methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-3-amine
    • ZWB85463
    • 5-Methyl-1-({5h,6h,7h,8h,9h-[1,2,4]triazolo[4,3-a]azepin-3-yl}methyl)-1h-pyrazol-3-amine
    • 1174854-63-7
    • AKOS005169139
    • 5-Methyl-1-((6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)methyl)-1H-pyrazol-3-amine
    • STK510348
    • MDL: MFCD12405272
    • Inchi: 1S/C12H18N6/c1-9-7-10(13)16-18(9)8-12-15-14-11-5-3-2-4-6-17(11)12/h7H,2-6,8H2,1H3,(H2,13,16)
    • InChI Key: ITNQTOWLQBLQSM-UHFFFAOYSA-N
    • SMILES: N12C(CN3C(C)=CC(N)=N3)=NN=C1CCCCC2

Computed Properties

  • Exact Mass: 246.15929460Da
  • Monoisotopic Mass: 246.15929460Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 74.6Ų

5-methyl-1-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)-1H-pyrazol-3-amine Pricemore >>

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5-methyl-1-({5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}methyl)-1H-pyrazol-3-amine Related Literature

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